Cas no 870718-06-2 (2,4-Difluoro-3-formylphenylboronic acid)

• Product Name: 2,4-Difluoro-3-formylphenylboronic acid
• CAS No: 870718-06-2
• Molecular Formula: C₇H₅BF₂O₃
• Molecular Weight: 185.920609235764
• MDL: MFCD04974116
• CID: 719161
• PubChem ID: 24881692

2,4-Difluoro-3-formylphenylboronic acid Properties

Names and Identifiers

• (2,4-Difluoro-3-formylphenyl)boronic acid
• 2,4-Difluoro-3-formylphenylboronic acid
• Boronic acid,B-(2,4-difluoro-3-formylphenyl)-
• B-(2,4-Difluoro-3-formylphenyl)boronic acid (ACI)
• Boronic acid, (2,4-difluoro-3-formylphenyl)- (9CI)
• 2,4-Difluoro-3-formylbenzeneboronic acid
• AB21497
• J-519631
• AKOS015854362
• SCHEMBL1786706
• SY317175
• DTXSID70391098
• D70601
• EN300-7382450
• 2,4-difluoro-3-formyl-phenylboronic acid
• (2,4-difluoro-3-formyl-phenyl)boronic Acid
• MFCD04974116
• 2,4-DIFLUORO-3-FORMYLPHENYL-BORONIC ACID
• (2,4-difluoro-3-formylphenyl)boronic acid
• PVAWONNALJEQJH-UHFFFAOYSA-N
• BS-17756
• B-(2,4-Difluoro-3-formylphenyl)boronic acid
• CS-0157872
• 870718-06-2
• BP-11429
• (2,4-Difluoro-3-formylphenyl)boronicacid

• MDL： MFCD04974116
• InChIKey： PVAWONNALJEQJH-UHFFFAOYSA-N
• Inchi： 1S/C7H5BF2O3/c9-6-2-1-5(8(12)13)7(10)4(6)3-11/h1-3,12-13H
• SMILES： O=CC1C(F)=C(B(O)O)C=CC=1F

Computed Properties

• Exact Mass: 186.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.03
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: -0.54290
• PSA: 57.53000
• Refractive Index: 1.503
• Boiling Point: 332.5°C at 760 mmHg
• Melting Point: 206-210 °C (lit.)
• Flash Point: 154.9°C
• Density: 1.42

2,4-Difluoro-3-formylphenylboronic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S36
• Risk Phrases：R22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Risk Phrases： 22
• Signal Word：Warning

2,4-Difluoro-3-formylphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%